Cas no 1872291-35-4 (CID 130542065)

• Product Name: CID 130542065
• CAS No: 1872291-35-4
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5276314
• Update Time: 2025-07-13

CID 130542065 Chemical and Physical Properties

Names and Identifiers

• CID 130542065
• 1-Oxa-6-thiaspiro[2.5]octane-2-carbonitrile, 6,6-dioxide

• Inchi： 1S/C7H9NO3S/c8-5-6-7(11-6)1-3-12(9,10)4-2-7/h6H,1-4H2
• InChI Key： FEJSJISWSSQUEM-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)CC2)C1C#N

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 501.1±50.0 °C(Predicted)

Additional information on CID 130542065

Chemical Profile of CAS No. 1872291-35-4 and Product Name CID 130542065

The compound with the chemical identifier CAS No. 1872291-35-4 and the product name CID 130542065 represents a significant area of interest in modern chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound belongs to a class of heterocyclic organic molecules, which are widely studied for their biological activity and synthetic utility.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds as pharmacological agents. These compounds often exhibit a high degree of molecular complexity, which can be leveraged to target specific biological pathways with high selectivity. The structural framework of CAS No. 1872291-35-4, characterized by its fused ring system and functional groups, makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic processes. By designing molecules that can interact with these enzymes, researchers aim to develop drugs that can either enhance or inhibit their activity, thereby treating various diseases. The specific interactions between CID 130542065 and target enzymes have been the subject of extensive computational studies, which have provided valuable insights into its mechanism of action.

Recent advancements in computational chemistry have enabled the use of sophisticated molecular modeling techniques to predict the binding affinity and specificity of small molecules to biological targets. These techniques have been instrumental in optimizing the structure of CAS No. 1872291-35-4 to improve its pharmacological properties. For instance, virtual screening methods have been employed to identify potential lead compounds that can be further refined through medicinal chemistry approaches.

The synthesis of CID 130542065 has also been a focus of research due to its complex structural features. Multi-step synthetic routes have been developed to construct the molecule with high yield and purity. These synthetic strategies often involve advanced catalytic methods and transition metal complexes, which facilitate the formation of key functional groups within the molecule. The development of efficient synthetic protocols is crucial for scaling up production and conducting further preclinical studies.

In addition to its potential as a drug candidate, CAS No. 1872291-35-4 has shown promise in material science applications. Heterocyclic compounds are known for their diverse electronic properties, which make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system present in this molecule could be exploited to develop novel materials with enhanced optical and electronic characteristics.

Current research is also exploring the role of CID 130542065 in addressing emerging challenges in medicine, such as antibiotic resistance and neurodegenerative diseases. Antibiotic resistance is a growing global health concern, necessitating the discovery of new antibiotics with novel mechanisms of action. The structural features of this compound may provide a foundation for developing antibiotics that can overcome existing resistance mechanisms.

Similarly, neurodegenerative diseases like Alzheimer's and Parkinson's disease are areas where small molecules play a critical role in therapeutic intervention. The ability of CAS No. 1872291-35-4 to interact with specific neurotransmitter receptors has made it an attractive candidate for further investigation as a potential treatment for these conditions.

The future direction of research on CAS No. 1872291-35-4 and CID 130542065 will likely involve interdisciplinary approaches combining chemistry, biology, and computer science. As our understanding of complex biological systems continues to grow, so too will our ability to design molecules that can interact with them in precise ways. This compound represents just one example of how advances in chemical synthesis and computational modeling are driving innovation in pharmaceuticals.

In conclusion, the compound identified by CAS No. 1872291-35-4 and marketed under the product name CID 130542065 is a versatile molecule with significant potential across multiple domains of chemical research. Its unique structural features make it an excellent candidate for drug discovery, material science applications, and addressing global health challenges. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific inquiry.